Cas no 2228546-77-6 (O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine)

• Product Name: O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine
• CAS No: 2228546-77-6
• MF: C₇H₈BrClN₂O
• MW: 251.508219718933
• CID: 6012366
• PubChem ID: 165674391
• Update Time: 2025-06-13

O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine
• 2228546-77-6
• O-[1-(5-bromo-2-chloropyridin-3-yl)ethyl]hydroxylamine
• EN300-1936680

• Inchi： 1S/C7H8BrClN2O/c1-4(12-10)6-2-5(8)3-11-7(6)9/h2-4H,10H2,1H3
• InChI Key： FTRJWMPXZLUWJD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C)ON)Cl

Computed Properties

• Exact Mass: 249.95085g/mol
• Monoisotopic Mass: 249.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Additional information on O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine

Research Brief on O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine (CAS: 2228546-77-6)

O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine (CAS: 2228546-77-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine-based structure with bromo and chloro substituents, serves as a critical intermediate in the synthesis of novel pharmacologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

The compound's structural features, including the hydroxylamine moiety, make it a versatile building block for the design of molecules that can interact with biological targets. Research has highlighted its role in the synthesis of covalent inhibitors, which are increasingly important in the treatment of diseases such as cancer and inflammatory disorders. The presence of the 5-bromo-2-chloropyridin-3-yl group enhances its reactivity, enabling selective modifications that are crucial for optimizing drug-like properties.

Recent publications have demonstrated the utility of O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine in the development of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules leverage the compound's ability to form stable interactions with target proteins, facilitating their degradation via the ubiquitin-proteasome system. This approach represents a promising strategy for addressing drug resistance and targeting previously undruggable proteins.

In addition to its applications in PROTACs, the compound has been investigated for its potential in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. The ability of O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine to serve as a scaffold for kinase inhibitors has been validated through in vitro and in vivo studies, showing promising activity against specific kinase targets.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of this compound. Recent advancements in synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have improved the efficiency of its production. However, further research is needed to address issues related to stability and bioavailability, which are critical for its successful translation into clinical applications.

In conclusion, O-1-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine (CAS: 2228546-77-6) represents a valuable tool in the arsenal of medicinal chemists. Its unique structural attributes and versatile applications in drug discovery underscore its potential to contribute to the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.